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Compound of Interest

Compound Name: Taxifolin 6-C-glucoside

CAS No.: 112494-39-0

Cat. No.: B053046

Get Quote

Introduction: The Significance of Taxifolin 6-C-
glucoside and its Spectroscopic Characterization
Taxifolin, also known as dihydroquercetin, is a flavonoid with a wide range of documented

biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[1] Its

glycosidic forms, which often exhibit altered solubility and bioavailability, are of significant

interest to researchers in natural product chemistry, pharmacology, and drug development.

Taxifolin 6-C-glucoside, a C-glycosylated derivative of taxifolin, presents a unique analytical

challenge due to the stability of the carbon-carbon bond between the aglycone and the sugar

moiety.

This technical guide provides a comprehensive overview of the spectroscopic data for Taxifolin
6-C-glucoside, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). The aim is to equip researchers, scientists, and drug development professionals with the

foundational knowledge and practical insights required for the unambiguous identification and

characterization of this compound. The causality behind experimental choices and the self-

validating nature of the described protocols are emphasized to ensure scientific integrity.
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Mass Spectrometry Analysis of Taxifolin 6-C-
glucoside
Mass spectrometry is a pivotal technique for the structural elucidation of flavonoid glycosides.

[2] For C-glycosides like Taxifolin 6-C-glucoside, the fragmentation pattern is distinct from

that of O-glycosides. The robust C-C glycosidic bond resists cleavage; instead, fragmentation

primarily occurs within the sugar moiety.[3]

Anticipated Mass Spectrum and Fragmentation Pathway
In negative ion mode electrospray ionization (ESI), Taxifolin 6-C-glucoside is expected to

exhibit a deprotonated molecule [M-H]⁻ at m/z 465. A study on a taxifolin-hexoside identified

the [M-H]⁻ ion at m/z 465.2, with a fragment ion corresponding to the aglycone [A]⁻ at m/z

302.8.[4] Further fragmentation of the [M-H]⁻ ion of Taxifolin 6-C-glucoside has been reported

to yield product ions at m/z 447, 375, and 345.[5] The ion at m/z 345 is particularly significant

as a diagnostic fragment.

The proposed fragmentation pathway involves initial water loss from the sugar moiety, followed

by cross-ring cleavages of the glucose unit. This contrasts with O-glycosides, where the initial

and most facile fragmentation is the loss of the entire sugar moiety.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b053046/docs?utm_src=pdf-body-img#spectroscopic-data-of-taxifolin-6-c-glucoside-an-in-depth-technical-guide
https://www.benchchem.com/product/b053046?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scielo.br/j/qn/a/xHx7DGhz9Q8XZVVw86RsQJw/?lang=en
https://academicjournals.org/ebook/journal1394696392_JMPR%203%20January%202014%20Issue.pdf
https://www.researchgate.net/publication/20410499_Isolation_and_Characterization_of_Taxifolin_6-C-glucoside_from_Garcinia_epunctata
https://www.revmedchir.ro/index.php/revmedchir/article/download/737/630
https://academicjournals.org/journal/JMPR/article-full-text-pdf/7F36FAE24363
https://www.mdpi.com/1420-3049/29/13/2953
https://www.benchchem.com/product/b053046/docs#spectroscopic-data-of-taxifolin-6-c-glucoside-an-in-depth-technical-guide
https://www.benchchem.com/product/b053046/docs#spectroscopic-data-of-taxifolin-6-c-glucoside-an-in-depth-technical-guide
https://www.benchchem.com/product/b053046/docs#spectroscopic-data-of-taxifolin-6-c-glucoside-an-in-depth-technical-guide
https://www.benchchem.com/product/b053046/docs#spectroscopic-data-of-taxifolin-6-c-glucoside-an-in-depth-technical-guide
https://www.benchchem.com/product/b053046?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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